3-(4-Carboxymethyl-benzylsulfanyl)phenylboronic acid
Overview
Description
3-(4-Carboxymethyl-benzylsulfanyl)phenylboronic acid is a useful research compound. Its molecular formula is C15H15BO4S and its molecular weight is 302.2 g/mol. The purity is usually 95%.
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Properties
CAS No. |
854778-54-4 |
|---|---|
Molecular Formula |
C15H15BO4S |
Molecular Weight |
302.2 g/mol |
IUPAC Name |
2-[4-[(3-boronophenyl)sulfanylmethyl]phenyl]acetic acid |
InChI |
InChI=1S/C15H15BO4S/c17-15(18)8-11-4-6-12(7-5-11)10-21-14-3-1-2-13(9-14)16(19)20/h1-7,9,19-20H,8,10H2,(H,17,18) |
InChI Key |
LUJWZYNRSRCJQQ-UHFFFAOYSA-N |
Canonical SMILES |
B(C1=CC(=CC=C1)SCC2=CC=C(C=C2)CC(=O)O)(O)O |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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